Cas no 867041-58-5 (2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxo-3-(4-phenoxyphenyl)propanenitrile)

• Product Name: 2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxo-3-(4-phenoxyphenyl)propanenitrile
• CAS No: 867041-58-5
• MF: C₂₂H₁₅N₃O₂
• MW: 353.373404741287
• CID: 6571953
• Update Time: 2025-07-21

2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxo-3-(4-phenoxyphenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxo-3-(4-phenoxyphenyl)propanenitrile
• Benzenepropanenitrile, α-(1,3-dihydro-2H-benzimidazol-2-ylidene)-β-oxo-4-phenoxy-

• Inchi： 1S/C22H15N3O2/c23-14-18(22-24-19-8-4-5-9-20(19)25-22)21(26)15-10-12-17(13-11-15)27-16-6-2-1-3-7-16/h1-13,24-25H
• InChI Key： OBDJYOVPZVBCBK-UHFFFAOYSA-N
• SMILES： C1(C(=O)/C(=C2\NC3=CC=CC=C3N\2)/C#N)=CC=C(OC2=CC=CC=C2)C=C1

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Boiling Point: 492.8±45.0 °C(Predicted)
• pka: -0.05±0.20(Predicted)

Additional information on 2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxo-3-(4-phenoxyphenyl)propanenitrile

Introduction to 2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxo-3-(4-phenoxyphenyl)propanenitrile (CAS No. 867041-58-5)

2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxo-3-(4-phenoxyphenyl)propanenitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 867041-58-5, belongs to a class of molecules that exhibit promising properties for further investigation in medicinal chemistry. The presence of a dihydro-1H-1,3-benzodiazole core and a 4-phenoxyphenyl substituent suggests a rich chemical space for interaction with biological targets, making it an intriguing candidate for drug discovery efforts.

The structural framework of this compound incorporates several key functional groups that are widely recognized for their role in modulating biological pathways. The dihydro-1H-1,3-benzodiazole moiety is particularly noteworthy, as it is a known scaffold in various pharmacologically active agents. This structural motif is often associated with properties such as receptor binding affinity and metabolic stability, which are critical factors in the development of therapeutic agents. Additionally, the 4-phenoxyphenyl group introduces a phenolic moiety that can participate in hydrogen bonding interactions, further enhancing the compound's potential to interact with biological macromolecules.

In recent years, there has been growing interest in the exploration of heterocyclic compounds for their therapeutic potential. Heterocycles are known for their ability to exhibit a wide range of biological activities due to their diverse structural and electronic properties. The dihydro-1H-1,3-benzodiazole scaffold is no exception and has been extensively studied for its applications in the treatment of various diseases, including neurological disorders and inflammatory conditions. The incorporation of additional functional groups into this scaffold can lead to novel derivatives with enhanced or modified biological profiles.

The 4-phenoxyphenyl substituent in 2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxo-3-(4-phenoxyphenyl)propanenitrile adds another layer of complexity to the compound's structure. This group is known to contribute to lipophilicity and can influence the compound's solubility and permeability across biological membranes. Such properties are crucial for drug candidates aiming to achieve effective pharmacokinetic profiles. The combination of these structural elements suggests that this compound may possess multiple modes of action, making it a valuable asset in the search for new therapeutic interventions.

Current research in pharmaceutical chemistry increasingly emphasizes the importance of structure-activity relationships (SAR) in the design of novel drug candidates. By understanding how modifications to a core scaffold can influence biological activity, chemists can rationally design molecules with optimized properties. The study of 2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxo-3-(4-phenoxyphenyl)propanenitrile fits well within this paradigm. Researchers are exploring how variations around the dihydro-1H-1,3-benzodiazole core and the 4-phenoxyphenyl group can modulate its interactions with target enzymes and receptors.

One area of particular interest is the potential application of this compound in the treatment of neurological disorders. The dihydro-1H-1,3-benzodiazole scaffold is well-documented for its role in modulating neurotransmitter systems, particularly those involving gamma-amino butyric acid (GABA). Compounds with similar structures have shown promise in preclinical studies for their ability to interact with GABA receptors, which are involved in regulating neuronal excitability. The addition of the 4-phenoxyphenyl group may further enhance these interactions by providing additional binding sites or by influencing the pharmacokinetic properties of the molecule.

Another promising application lies in the field of anti-inflammatory research. Inflammation is a complex biological process that involves multiple pathways and cellular responses. Many anti-inflammatory drugs target specific enzymes or cytokines involved in these pathways. The unique structure of 2-(2,3-dihydro-1H-1,3-benzodiazol-2-ylidene)-3-oxo - 3-(4-phenoxyphenyl)propanenitrile suggests that it may interact with several key inflammatory mediators. This could make it a versatile candidate for developing novel anti-inflammatory agents that can address multiple aspects of inflammation simultaneously.

The synthesis and characterization of this compound have also provided valuable insights into synthetic methodologies that can be applied to other heterocyclic derivatives. The preparation of the dihydro - 1H - 1 , 3 - benzodiazole core and the introduction of the 4-phenoxyphenyl group have been optimized to ensure high yields and purity. These synthetic routes serve as templates for future studies aimed at modifying other pharmacophoric elements within this framework.

In conclusion, 2 - ( 2 , 3 - dihydro - 1 H - 1 , 3 - benzodiazol - 2 - ylidene ) - 3 - oxo - 3 - ( 4 - phenoxyphenyl ) propanenitrile ( CAS No . 867041 - 58 - 5 ) represents a compelling example of how structural complexity can lead to novel biological activities. Its unique combination of functional groups makes it a valuable candidate for further exploration in drug discovery efforts. As research continues to uncover new applications for this class of compounds, dihydro - 1 H - 1 , 3 - benzodiazole derivatives like this one will undoubtedly play an important role in shaping future therapeutic strategies .